4-((3-(Thiazol-2-yloxy)pyrrolidin-1-yl)sulfonyl)benzonitrile

• IUPAC Name: 4-[3-(1,3-thiazol-2-yloxy)pyrrolidin-1-yl]sulfonylbenzonitrile
• InChI: InChI=1S/C14H13N3O3S2/c15-9-11-1-3-13(4-2-11)22(18,19)17-7-5-12(10-17)20-14-16-6-8-21-14/h1-4,6,8,12H,5,7,10H2
• InChI Key: FNSPUQRRKSZJTQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1OC2=NC=CS2)S(=O)(=O)C3=CC=C(C=C3)C#N
• Molecular Formula: C14H13N3O3S2
• Molecular Weight: 335.4 g/mol
• CAS No.: 2034427-20-6

Description

4-((3-(Thiazol-2-yloxy)pyrrolidin-1-yl)sulfonyl)benzonitrile is a useful research compound. Its molecular formula is C14H13N3O3S2 and its molecular weight is 335.4. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Chemistry and Complex Compound Formation

Heterocyclic compounds containing thiazole and similar structures have been extensively studied for their versatile applications in chemistry and materials science. The preparation, properties, and complex formation of compounds containing thiazole structures, such as "4-((3-(Thiazol-2-yloxy)pyrrolidin-1-yl)sulfonyl)benzonitrile", indicate their potential in developing new materials with unique properties. These compounds exhibit a range of important properties, including spectroscopic characteristics, structural diversity, and biological activity, suggesting potential for further investigation and application in various fields (Boča, Jameson, & Linert, 2011).

Synthesis and Pharmaceutical Applications

The synthesis and analysis of pharmaceutical impurities in compounds related to proton pump inhibitors highlight the complex chemical processes involved in creating and refining drugs with structures similar to "this compound". Understanding these processes is crucial for developing new pharmaceuticals and ensuring their purity and efficacy (Saini et al., 2019).

Optical Sensors and Biological Significance

Compounds with heteroatoms, including thiazole derivatives, have shown significant utility as optical sensors and in various biological applications. Their ability to act as recognition units in the synthesis of optical sensors, alongside their biological and medicinal applications, underscores the broad utility of these compounds. The development of pyrimidine-based optical sensors and their applications from 2005 to 2020 exemplifies the ongoing research and potential uses of these compounds in both scientific and practical applications (Jindal & Kaur, 2021).

Functional Materials and Environmental Remediation

Research into quinazolines, pyrimidines, and related compounds for optoelectronic materials reveals the importance of heterocyclic compounds in developing new materials for technology applications. The integration of these compounds into π-extended conjugated systems for the creation of novel optoelectronic materials demonstrates the intersection of organic chemistry with materials science, offering pathways for innovative technological advancements (Lipunova et al., 2018).

Future Directions

The future directions in the research and development of such compounds could involve the design of new pyrrolidine compounds with different biological profiles. The influence of steric factors and the spatial orientation of substituents on the biological activity could be further investigated.

Mechanism of Action

Target of action

The compound contains a pyrrolidine ring, which is a common structure in many biologically active compounds . The exact target would depend on the specific compound and its overall structure.

Mode of action

The mode of action would depend on the specific target. For example, some pyrrolidine derivatives are known to interact with androgen receptors .

Pharmacokinetics

The pharmacokinetic properties of a compound depend on its structure and physicochemical properties. Pyrrolidine derivatives can be designed to have favorable ADME (Absorption, Distribution, Metabolism, and Excretion) properties .